![molecular formula C6H4FNO3 B1340275 4-Fluoro-3-nitrophenol CAS No. 2105-96-6](/img/structure/B1340275.png)
4-Fluoro-3-nitrophenol
Overview
Description
4-Fluoro-3-nitrophenol is a chemical compound with the molecular formula C6H4FNO3 . It is a pale-yellow to yellow-brown to brown or green solid . It has a molecular weight of 157.1 .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the use of m-fluoroaniline as a raw material . Another method involves the nitration of m-fluorophenol . The synthesis process can also involve the use of 4-fluoro-3-nitrophenyl azide for biomolecule immobilization and bioconjugation .Molecular Structure Analysis
The molecular structure of this compound consists of a phenol group with a fluorine atom at the 4th position and a nitro group at the 3rd position . The average mass of the molecule is 157.099 Da and the monoisotopic mass is 157.017517 Da .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can be used in the solid phase synthesis of benzimidazoles and quinoxalin-2-ones . It can also be used in the synthesis of 2-hydroxy-4-[(E, E)-3,7,11-trimethyldodeca-2,6,10-trien-1-yloxy]nitrobenzene .Physical And Chemical Properties Analysis
This compound has a density of 1.5±0.1 g/cm3, a boiling point of 304.9±27.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It has an enthalpy of vaporization of 56.7±3.0 kJ/mol and a flash point of 138.2±23.7 °C . The index of refraction is 1.582 .Scientific Research Applications
Synthesis and Characterization
- Synthesis Approaches : The synthesis of 4-Fluoro-3-nitrophenol derivatives has been explored through various chemical routes. For instance, one study detailed the synthesis from 2,4-difluoronitrobenzene, involving methoxylation, demethylation, and steam distillation, achieving a 38.7% yield and 99.5% purity (Zhang Zhi-de, 2011). Another study described the preparation of 3-Fluoro-4-Aminophenol from 3-fluoro-4-nitrophenol using a Pd-Fe/SiO2 catalyst under atmospheric pressure, yielding a product purity of 98.4% (Zhang Xiao-wei, 2009).
Fluorescence-Based Sensing Applications
- Detection of 4-Nitrophenol (4-NP) : this compound has been utilized in developing sensors for detecting 4-NP, a hazardous pollutant. For instance, a ratiometric fluorescent molecularly imprinted sensor was constructed for sensitive and selective detection of 4-NP, offering a detection limit as low as 0.15μM (Wei Li et al., 2016). Similarly, polysiloxane-based fluorescent probes showed high efficiency and selectivity in detecting 4-NP, demonstrating a novel approach for designing fluorescent probes (Xuefeng Wang et al., 2020).
Environmental Monitoring and Bioremediation
- Detection and Bioremediation of Pollutants : Studies have explored the use of this compound-based compounds in environmental monitoring and bioremediation. For example, sulfur-doped graphene quantum dot-based sensors were developed for detecting 4-NP in water and wastewater, showcasing their potential as efficient probes for pollution monitoring (N. Ngoc Anh et al., 2019).
Safety and Hazards
4-Fluoro-3-nitrophenol is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is harmful if swallowed, in contact with skin, or if inhaled .
Relevant Papers The relevant papers for this compound include studies on its synthesis , its use in biomolecule immobilization and bioconjugation , and its physical and chemical properties .
Mechanism of Action
Mode of Action
It’s known that nitrophenols can undergo photolysis, producing reactive nitrene species . These nitrenes can insert into C-H and N-H bonds of biological molecules, leading to modifications that can alter the function of these molecules .
Biochemical Pathways
For instance, 3-Fluoro-4-nitrophenol has been used in the solid-phase synthesis of benzimidazoles and quinoxalin-2-ones . These compounds are involved in various biochemical pathways and have diverse biological activities.
Result of Action
Nitrophenols are generally known to be toxic and can cause skin and eye irritation, and may also cause respiratory irritation .
properties
IUPAC Name |
4-fluoro-3-nitrophenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FNO3/c7-5-2-1-4(9)3-6(5)8(10)11/h1-3,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSRMPTJZAJUPGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30587834 | |
Record name | 4-Fluoro-3-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30587834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2105-96-6 | |
Record name | 4-Fluoro-3-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30587834 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-3-nitrophenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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